Dimethyl[2-(4-methyl-1,3-thiazol-2-yl)ethyl]amine

• IUPAC Name: N,N-dimethyl-2-(4-methyl-1,3-thiazol-2-yl)ethanamine
• InChI: InChI=1S/C8H14N2S/c1-7-6-11-8(9-7)4-5-10(2)3/h6H,4-5H2,1-3H3
• InChI Key: ISKNHMRVLAAFLH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)CCN(C)C
• Molecular Formula: C8H14N2S
• Molecular Weight: 170.28 g/mol
• CAS No.: 102158-55-4

Description

Dimethyl[2-(4-methyl-1,3-thiazol-2-yl)ethyl]amine is a useful research compound. Its molecular formula is C8H14N2S and its molecular weight is 170.27. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Derivatives

Dimethyl[2-(4-methyl-1,3-thiazol-2-yl)ethyl]amine plays a role in the synthesis of various chemical compounds. It is involved in transformations leading to the synthesis of 5-aryl substituted 2-aminothiazolo[5,4-c]pyridine-7-carboxylates and 5-N-amino substituted derivatives. These processes utilize aromatic amines and monosubstituted hydrazines, indicating its versatility in chemical reactions for creating structurally diverse molecules with potential applications in medicinal chemistry and material science (Albreht et al., 2009).

Novel Compound Synthesis

The compound has been used in the creation of new chemical entities, such as ethyl 3,5-dimethyl-4-[(4-phenyl-1,3-thiazol-2-yl)carbamoyl]-1H-pyrrole-2-carboxylate. This process involves amination methods, highlighting its utility in introducing nitrogen-containing functional groups into molecular frameworks, which is crucial for the development of pharmaceuticals and agrochemicals (Idhayadhulla et al., 2010).

Material Science Applications

In material science, derivatives of this compound have been explored for their unique properties. For instance, a novel V-shaped molecule derived from it exhibits morphology-dependent fluorochromism, which can change colors under mechanical force or pH stimuli. This property is particularly interesting for the development of security inks and sensors, as it allows for the creation of materials that respond to environmental changes (Xiao-lin Lu & Xia, 2016).

Mechanism of Action

Target of Action

Dimethyl[2-(4-methyl-1,3-thiazol-2-yl)ethyl]amine is a compound that has been found to have diverse biological activities Thiazole derivatives, which this compound is a part of, have been reported to interact with various biological targets such as enzymes, receptors, and dna .

Mode of Action

It’s known that thiazole derivatives can interact with their targets in various ways, leading to different biological outcomes . For instance, some thiazole derivatives have been reported to bind to DNA and interact with topoisomerase II, resulting in DNA double-strand breaks .

Biochemical Pathways

Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

Thiazole derivatives have been reported to exhibit various biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Safety and Hazards

N, 2-dimethyl- (1, 3-thiazol-4-yl)methylamine causes serious eye damage and severe skin burns.

Future Directions

Thiazoles are important heterocyclics exhibiting boundaryless biological activities. Therefore, researchers have synthesized compounds containing the thiazole ring with variable substituents as target structures, and evaluated their biological activities. The present review describes the biological importance of recently developed 2,4-disubstituted thiazole derivatives.

Biochemical Analysis

Biochemical Properties

Thiazoles, such as Dimethyl[2-(4-methyl-1,3-thiazol-2-yl)ethyl]amine, have been found to interact with various enzymes, proteins, and other biomolecules . These interactions can be either inhibitory or stimulatory, affecting the function of these biomolecules and thus influencing biochemical reactions . The exact nature of these interactions and the specific biomolecules that this compound interacts with would require further experimental investigation.

Cellular Effects

Thiazoles have been reported to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . These effects suggest that this compound could potentially influence cell function, cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is known that thiazoles can undergo various chemical reactions, including cycloadditions . These reactions could potentially lead to binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Metabolic Pathways

Thiazoles are known to be involved in various biological activities, suggesting that they may interact with various enzymes or cofactors .